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Compound of Interest

Compound Name: SRT 1720 dihydrochloride

Cat. No.: B8084337 Get Quote

Technical Support Center: SRT1720
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers in preventing the precipitation of SRT1720 in culture media.

Frequently Asked Questions (FAQs)
Q1: Why does my SRT1720 precipitate when I add it to my cell culture medium?

SRT1720 has low aqueous solubility.[1] Precipitation commonly occurs when a concentrated

stock solution of SRT1720, typically dissolved in an organic solvent like DMSO, is diluted into

an aqueous-based culture medium. This is due to a phenomenon known as "solvent shifting,"

where the compound is forced out of solution as it encounters a less favorable solvent

environment.

Q2: What is the recommended solvent for making an SRT1720 stock solution?

Dimethyl sulfoxide (DMSO) is the most recommended solvent for preparing SRT1720 stock

solutions.[1][2] It is crucial to use fresh, high-quality, anhydrous DMSO, as moisture-absorbing

DMSO can reduce the solubility of SRT1720.[2]

Q3: How should I prepare and store my SRT1720 stock solution?

For optimal results, prepare a high-concentration stock solution in DMSO, for example, at 25

mM.[3] To aid dissolution, you can warm the tube at 37°C for 10 minutes and/or use an
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ultrasonic bath.[4] It is best practice to aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.[2] Store these aliquots at -20°C for up to 3

months or at -80°C for longer-term storage (up to a year).[2][5]

Q4: What is the best procedure for diluting the SRT1720 stock solution into my culture media to

avoid precipitation?

To minimize precipitation, it is recommended to perform a serial dilution. First, dilute the high-

concentration DMSO stock into a small volume of complete culture medium (containing serum,

if applicable). Then, add this intermediate dilution to the final volume of your culture medium. It

is also advisable to gently mix the medium while adding the SRT1720 solution.

Q5: What are the visual signs of SRT1720 precipitation?

Precipitation can be observed as a fine, crystalline solid, cloudiness, or a thin film in the culture

medium. This can sometimes be difficult to see with the naked eye. If you suspect precipitation,

you can try to visualize it under a microscope.

Q6: Should I use pre-warmed culture media for dilution?

Yes, using pre-warmed (37°C) culture media can sometimes help to keep the compound in

solution, as solubility can be temperature-dependent.

Q7: Does the type of culture medium or the presence of serum affect SRT1720 precipitation?

The composition of the culture medium can influence the solubility of small molecules.[6][7]

While specific interactions between SRT1720 and media components are not extensively

documented, the presence of proteins in fetal bovine serum (FBS) can sometimes help to

stabilize hydrophobic compounds and prevent precipitation.[8] However, this is not always the

case, and the final working concentration of SRT1720 should be kept as low as experimentally

feasible.

Q8: I'm still experiencing precipitation. What else can I try?

If precipitation persists, consider the following troubleshooting steps:
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Lower the final concentration: The most straightforward solution is often to reduce the final

working concentration of SRT1720 in your experiment.

Increase the serum concentration: If your experimental design allows, increasing the

percentage of FBS in your medium may help to solubilize the compound.

Use a carrier protein: For certain applications, a carrier protein like bovine serum albumin

(BSA) could be used to improve solubility.

Test different media formulations: If you have the flexibility, test the solubility of SRT1720 in

different types of basal media.

Quantitative Data Summary
The solubility of SRT1720 in various solvents is summarized in the table below. Note that the

exact solubility can vary slightly between different batches of the compound.

Solvent Solubility
Molar
Concentration
(mM)

Notes

DMSO 25.3 mg/mL[4] ~50

Warming and

sonication can aid

dissolution.[4] Use

fresh, anhydrous

DMSO.[2]

Water < 1 mg/mL[1]
Insoluble or slightly

soluble

Ultrasonic and

warming may slightly

improve solubility.[4]

Ethanol < 1 mg/mL[1]
Insoluble or slightly

soluble

Experimental Protocols
Protocol 1: Preparation of SRT1720 Working Solution in Culture Medium

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

http://biopioneer.com.tw/wp-content/uploads/downloads/2023/12/1-SRT1720-HCl-CAS1001645-58-4-APExBIO%E8%B2%A8%E8%99%9F-A4180.pdf
http://biopioneer.com.tw/wp-content/uploads/downloads/2023/12/1-SRT1720-HCl-CAS1001645-58-4-APExBIO%E8%B2%A8%E8%99%9F-A4180.pdf
https://www.selleckchem.com/products/SRT1720.html
https://www.targetmol.com/compound/srt1720%20hydrochloride
http://biopioneer.com.tw/wp-content/uploads/downloads/2023/12/1-SRT1720-HCl-CAS1001645-58-4-APExBIO%E8%B2%A8%E8%99%9F-A4180.pdf
https://www.targetmol.com/compound/srt1720%20hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8084337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Stock Solution: Dissolve SRT1720 powder in fresh, anhydrous DMSO to a final

concentration of 25 mM. Ensure complete dissolution by gentle warming (37°C) and/or

sonication.

Aliquot and Store: Aliquot the stock solution into single-use volumes and store at -80°C.

Prepare Intermediate Dilution: On the day of the experiment, thaw an aliquot of the stock

solution. In a sterile microcentrifuge tube, add the required volume of the stock solution to a

small volume of pre-warmed (37°C) complete culture medium. For example, to achieve a

final concentration of 10 µM in 10 mL of medium, you could add 4 µL of the 25 mM stock to

96 µL of medium for a 1:25 intermediate dilution.

Final Dilution: Gently vortex the intermediate dilution. Add the entire volume of the

intermediate dilution to the final volume of pre-warmed culture medium. Swirl the flask or

plate gently to ensure even distribution.

Visual Inspection: Before adding the medium to your cells, visually inspect for any signs of

precipitation.

Protocol 2: Simple Solubility Test in Your Culture Medium

Prepare Serial Dilutions: Prepare a series of dilutions of your SRT1720 stock solution in your

specific cell culture medium (with and without serum, if applicable) in a clear multi-well plate.

Incubate: Incubate the plate under your standard cell culture conditions (e.g., 37°C, 5%

CO2) for a few hours.

Visualize: Observe the wells for any signs of precipitation, both with the naked eye and under

a microscope. This will help you determine the practical working concentration limit for

SRT1720 in your specific experimental setup.

Visualizations
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SRT1720 Signaling Pathway
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Workflow for Preparing SRT1720 Working Solution
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Troubleshooting SRT1720 Precipitation

Precipitation Observed

Is the stock solution clear?
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No

Was the dilution protocol followed?

Yes

Lower the final working
concentration

Contact Technical Support

If precipitation persists

Follow recommended
dilution protocol

No

Can serum concentration be increased?
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If precipitation persists
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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